N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C26H21N5O5/c1-34-21-10-5-6-11-22(21)36-16-25(33)28-23-14-19(20-12-7-13-35-20)30-31(23)26-27-18(15-24(32)29-26)17-8-3-2-4-9-17/h2-15H,16H2,1H3,(H,28,33)(H,27,29,32)
• InChI Key: QCFKBGUIAMVCPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=CO5
• Molecular Formula: C26H21N5O5
• Molecular Weight: 483.5 g/mol

Description

N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C26H21N5O5 and its molecular weight is 483.484. The purity is usually 95%.
BenchChem offers high-quality N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study explored the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives, including modifications on the pyrimidine ring, to find new anticancer agents. These compounds were tested against 60 cancer cell lines, with one showing appreciable cancer cell growth inhibition against eight cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Crystal Structure and Biological Activity

Another study focused on the synthesis, crystal structure, and biological activity of a related compound. It demonstrated moderate herbicidal and fungicidal activities, providing insight into the compound's potential agricultural applications (霍静倩 et al., 2016).

Radioligand Imaging

Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, a compound designed with a fluorine atom allowing for fluorine-18 labelling, has shown promise for in vivo imaging using positron emission tomography (PET) for selective imaging of the translocator protein (18 kDa) (Dollé et al., 2008).

Coordination Complexes and Antioxidant Activity

A study on pyrazole-acetamide derivatives synthesized two coordination complexes showing significant antioxidant activity. This suggests a potential application in the development of new antioxidant agents (Chkirate et al., 2019).

Chemoselective Acetylation

Research into chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst provided a new method for synthesizing antimalarial drug intermediates, showcasing the compound's utility in facilitating efficient chemical synthesis processes (Magadum & Yadav, 2018).